1-(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(2-chloro-6-fluorophenyl)ethanone

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[4-(imidazol-1-ylmethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H19ClFN3O/c18-15-2-1-3-16(19)14(15)10-17(23)22-7-4-13(5-8-22)11-21-9-6-20-12-21/h1-3,6,9,12-13H,4-5,7-8,10-11H2
• InChI Key: SAHSHRKKCRSIBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=CN=C2)C(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H19ClFN3O
• Molecular Weight: 335.8 g/mol

Description

1-(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(2-chloro-6-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C17H19ClFN3O and its molecular weight is 335.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Synthesis and Spectroscopic Characterization

A related compound, synthesized using a click chemistry approach, was characterized by IR, NMR, MS studies, and single-crystal XRD analysis. The compound's thermal stability was analyzed using TGA and DSC techniques, and its molecular structure was confirmed through comprehensive analysis including Hirshfeld surfaces computational method (Govindhan et al., 2017).

Antibacterial and Antifungal Activities

Azole-containing piperazine derivatives, including structures similar to the queried compound, were synthesized and showed moderate to significant antibacterial and antifungal activities in vitro. Some compounds exhibited remarkable broad-spectrum antimicrobial efficacy (Gan, Fang, & Zhou, 2010).

Pharmacokinetic Insights

The binding analysis of a synthesized molecule with human serum albumin was carried out using fluorescence spectroscopy to understand its pharmacokinetic nature for further biological applications. Molecular docking studies provided insights into the compound's interactions with carrier proteins (Govindhan et al., 2017).

Biological Applications

Cytotoxic Studies

The synthesized compound was evaluated for cytotoxicity, showing promising results for further exploration in biological applications (Govindhan et al., 2017).

Antimicrobial Efficacy

Another study on synthesized fluorinated benzothiazolo imidazole compounds, related to the queried compound, demonstrated significant antimicrobial activity, indicating potential applications in combating microbial infections (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).

Antioxidant and Anti-hemolytic Activities

Imidazole-based heterocycles synthesized from a related precursor showed excellent antibacterial activity and potent antioxidant and anti-hemolytic properties, suggesting potential therapeutic applications (Abdel-Wahab, Awad, & Badria, 2011).